"Magnesium thiosulfate synthesis from magnesium oxide and sulfur"
"Magnesium thiosulfate synthesis from magnesium oxide and sulfur"
An in-depth technical guide on the synthesis of magnesium thiosulfate from magnesium oxide and sulfur, designed for researchers, scientists, and drug development professionals.
Introduction
Magnesium thiosulfate (MgS₂O₃) is an inorganic compound with diverse applications, including as a liquid fertilizer in agriculture to correct magnesium and sulfur deficiencies, in pharmaceutical formulations, and in various industrial processes.[1][2] Unlike the more common magnesium sulfate (Epsom salt), magnesium thiosulfate provides sulfur in a reduced state, which can have unique benefits in both biological and chemical systems.
This document provides a detailed technical overview of the predominant method for synthesizing magnesium thiosulfate from magnesium oxide and elemental sulfur. The process is not a direct reaction but rather a multi-step synthesis involving the formation of a key intermediate, magnesium sulfite. Careful control of reaction parameters is crucial to maximize yield and minimize the formation of solid byproducts.[2][3]
Core Chemical Principles and Reaction Pathway
The synthesis of magnesium thiosulfate from magnesium oxide and sulfur is primarily achieved through a two-stage process. The first stage involves converting the highly insoluble magnesium oxide into a more reactive sulfite intermediate. The second stage introduces elemental sulfur to the sulfite slurry under heat to form the final thiosulfate product.
Stage 1: Magnesium Sulfite Formation Magnesium oxide (MgO) is first hydrated to form magnesium hydroxide (Mg(OH)₂). This slurry is then treated with sulfur dioxide (SO₂) gas. The SO₂ reacts with the magnesium hydroxide to form magnesium sulfite (MgSO₃), a crucial intermediate.
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Reaction 1: Hydration of Magnesium Oxide MgO + H₂O → Mg(OH)₂
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Reaction 2: Sulfite Formation Mg(OH)₂ + SO₂ → MgSO₃ + H₂O
Stage 2: Thiosulfate Synthesis Elemental sulfur is added to the magnesium sulfite slurry. Upon heating, the sulfur reacts with the sulfite to yield magnesium thiosulfate.[4] This reaction is the core of the thiosulfate formation.
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Reaction 3: Thiosulfate Formation MgSO₃ + S → MgS₂O₃
The overall process leverages magnesium oxide, water, sulfur dioxide, and elemental sulfur as the primary reactants.[2]
Caption: Chemical pathway for MgS₂O₃ synthesis.
Experimental Protocol
The following protocol is a synthesized methodology based on patented industrial processes.[1][2][5][6] It outlines a two-reactor procedure for producing a concentrated magnesium thiosulfate solution.
Materials and Equipment:
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Commercial grade Magnesium Oxide (MgO)
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Elemental Sulfur powder
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Sulfur Dioxide (SO₂) gas source
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Deionized water
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Two stirred, temperature-controlled glass reactors (Reactor 1 and Reactor 2)
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Gas sparging tube for SO₂ delivery
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pH meter and probe
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Heating mantle
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Filtration or centrifugation apparatus
Procedure:
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Preparation of Magnesium Hydroxide Slurry (Reactor 1):
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Charge Reactor 1 with a predetermined amount of deionized water.
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While stirring, slowly add magnesium oxide to form a magnesium hydroxide slurry, Mg(OH)₂. The amount of MgO should be calculated based on the desired final product concentration and stoichiometry.
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Formation of Magnesium Sulfite Intermediate (Reactor 1):
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Begin sparging sulfur dioxide (SO₂) gas into the Mg(OH)₂ slurry in Reactor 1.
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The reaction is exothermic; monitor the temperature and use cooling if necessary to maintain a controlled environment.
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Continue SO₂ addition until the appropriate molar ratio is achieved and magnesium sulfite (or hydrosulfite) is formed. The slurry may change in color and consistency.[1][6]
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Synthesis of Magnesium Thiosulfate (Reactor 2):
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Transfer the magnesium sulfite intermediate slurry from Reactor 1 to Reactor 2.
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Add the prescribed quantity of elemental sulfur powder to Reactor 2 while agitating the mixture.
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Begin heating the mixture to the target reaction temperature (e.g., 97-102°C).[1][5][6]
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Maintain the reaction at this temperature with continuous agitation for the duration of the reaction time (e.g., 5-10 hours).[1][6]
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Process Control and Monitoring:
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Product Recovery and Purification:
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Once the reaction is complete (as determined by chemical assay), stop heating and allow the mixture to cool.
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The resulting product is an emulsion or solution of magnesium thiosulfate, which may contain solid byproducts like unreacted sulfur or impurities from the starting MgO.[1][2]
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Separate the liquid product from the solids using centrifugation or filtration.[2][5]
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The recovered solids can optionally be recycled back into the process.[2][5][6] The final liquid is a concentrated solution of magnesium thiosulfate.
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Quantitative Data and Process Parameters
Control of key parameters is essential for achieving high yield and purity.[1][6] The following tables summarize the critical quantitative data derived from process descriptions.
Table 1: Stoichiometry
| Reactant Ratio | Recommended Molar Value | Purpose |
|---|
| MgO : SO₂ : S | 1.05-1.10 : 1.00 : 1.20 | This ratio was found to be effective for producing a high-assay product. The slight excess of MgO helps in pH control.[2][5] |
Table 2: Key Reaction Conditions
| Parameter | Value | Stage | Notes |
|---|---|---|---|
| Temperature | 97 - 102 °C | Thiosulfate Synthesis | Elevated temperature is required to drive the reaction between magnesium sulfite and sulfur.[1][2][5][6] |
| pH | 6.2 - 6.5 | Thiosulfate Synthesis | Critical for minimizing byproduct formation. Maintained by adding MgO or SO₂ as needed.[2][5] |
| Reaction Time | 5 - 10 hours | Thiosulfate Synthesis | Sufficient time is needed to ensure the conversion of sulfite to thiosulfate is complete.[1][6] |
| Final Concentration | ≥ 25% (w/w) | Product | The process is capable of producing solutions with concentrations of at least 25-30%.[1][2][3][7] |
| Byproduct Level | < 2% (by weight) | Product | With controlled conditions, solid byproduct generation can be kept to a minimum.[1][2][3][5] |
Visualized Experimental Workflow
The following diagram illustrates the step-by-step workflow for the synthesis process.
Caption: Experimental workflow for MgS₂O₃ synthesis.
References
- 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 2. US20050079125A1 - Magnesium thiosulfate solution and process for preparing same - Google Patents [patents.google.com]
- 3. Magnesium thiosulfate solution and process for preparing same page [patentalert.com]
- 4. Thiosulfate - Wikipedia [en.wikipedia.org]
- 5. EP1526113B1 - Magnesium thiosulfate solution and process for preparing same - Google Patents [patents.google.com]
- 6. data.epo.org [data.epo.org]
- 7. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
